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Compound of Interest

Compound Name: Chlorzoxazone

Cat. No.: B1668890 Get Quote

Technical Support Center: Chlorzoxazone
Powder
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for storing and handling chlorzoxazone
powder.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for chlorzoxazone powder?

A1: Chlorzoxazone powder should be stored in a cool, dry, and well-ventilated area.[1] The

recommended storage temperature is typically controlled room temperature, between 20°C to

25°C (68°F to 77°F).[2][3] It is crucial to keep the container tightly closed and protected from

light and moisture. Store the powder in its original container, which should be clearly labeled.[1]

Suitable laboratory containers include glass, polyethylene, or polypropylene.[1]

Q2: What are the primary hazards associated with handling chlorzoxazone powder?

A2: Chlorzoxazone is considered a hazardous substance.[1] The primary hazards include:

Harmful if swallowed: Accidental ingestion may cause serious health damage.[1][4][5]

Skin and eye irritation: The powder can cause skin irritation and serious eye irritation.[1][4][5]
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Respiratory tract irritation: Inhalation of the dust may cause respiratory irritation.[1][4][5]

Potential for liver toxicity: Although rare, serious liver damage has been reported in patients

receiving chlorzoxazone.[6]

Q3: What personal protective equipment (PPE) should be worn when handling chlorzoxazone
powder?

A3: When handling chlorzoxazone powder, it is essential to wear appropriate personal

protective equipment to minimize exposure. This includes:

Protective clothing, such as a lab coat.[1]

Gloves.[1][5]

Safety glasses or goggles.[1][5]

A dust respirator to avoid inhaling the powder.[1]

Work should be conducted in a well-ventilated area, and for larger quantities, local exhaust

ventilation may be necessary.[1]

Q4: What is the solubility of chlorzoxazone in common solvents?

A4: Chlorzoxazone is slightly soluble in water.[2][7] Its solubility is higher in organic solvents. It

is sparingly soluble in alcohol, isopropyl alcohol, and methanol, and soluble in solutions of

alkali hydroxides and ammonia.[2][8] For more detailed solubility data, please refer to the

quantitative data table below.

Q5: What should I do in case of a spill of chlorzoxazone powder?

A5: In the event of a spill, you should:

Alert personnel in the immediate area.[1]

Evacuate the area if necessary.
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Wear appropriate personal protective equipment (gloves, safety glasses, respirator) before

attempting to clean the spill.[1]

Use dry clean-up procedures to avoid generating dust.[1]

Carefully sweep or scoop the spilled powder into a suitable, labeled container for disposal.[9]

Clean the spill area thoroughly.

Dispose of the waste in accordance with local, state, and federal regulations.[1][4]

Quantitative Data
Property Value Source(s)

Appearance
White or practically white,

odorless, crystalline powder
[2][8]

Melting Point 189°C to 194°C [7][8]

Boiling Point 336.9°C at 760 mmHg [10]

Molecular Formula C₇H₄ClNO₂ [8][10]

Molecular Weight 169.57 g/mol [8][10]

Water Solubility 0.1 g/100 mL; Slightly soluble [2][8][10]

Solubility in other solvents

Sparingly soluble in alcohol,

isopropyl alcohol, and

methanol; Soluble in solutions

of alkali hydroxides and

ammonia. Soluble in DMSO

(34 mg/mL) and Ethanol (34

mg/mL).

[2][8]

Storage Temperature 20°C to 25°C (68°F to 77°F) [2][3]

Shelf Life

Up to 5 years when stored

properly in its original

packaging.
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Experimental Protocols & Workflows
Workflow for Handling a Chlorzoxazone Powder Spill
The following diagram outlines the logical steps to take in the event of a chlorzoxazone
powder spill to ensure safety and proper cleanup.
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Chlorzoxazone Powder Spill Occurs

Assess Spill Size and Risk

Evacuate Immediate Area

If large or in a
public area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

If small and manageable

Contain the Spill

Clean Up Using Dry Methods

Decontaminate the Area

Dispose of Waste in a Labeled,
Sealed Container

Report the Incident

Click to download full resolution via product page

Caption: Chlorzoxazone Spill Response Workflow
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Decision-Making for Safe Handling of Chlorzoxazone
Powder
This diagram illustrates the decision-making process for the safe handling of chlorzoxazone
powder in a laboratory setting.

Handling Chlorzoxazone Powder?

Is the area well-ventilated?

Move to a ventilated area or
use local exhaust ventilation

No

Wear appropriate PPE?
(Gloves, Goggles, Respirator)

Yes

Obtain and wear the
correct PPE

No

Proceed with handling

Yes

Click to download full resolution via product page

Caption: Safe Handling Decision-Making Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com
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